Cas no 107016-79-5 (Octanoic acid,8,8'-dithiobis-)

Octanoic acid,8,8'-dithiobis- Properties

Names and Identifiers

• Octanoic acid,8,8'-dithiobis-
• 7-CARBOXYHEPTYL DISULFIDE
• 8-(7-carboxyheptyldisulfanyl)octanoic acid
• Octanoic acid,8,8'-dithiobis
• 7-Carboxyheptyldisulfide8,8'-Dithiodioctanoicacid
• SCHEMBL3685283
• 107016-79-5
• 8,8'-Disulfanediyldioctanoic acid
• DTXSID80626621
• +Expand

• InChIKey： VMTVUDJOOMHKPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H30O4S2/c17-15(18)11-7-3-1-5-9-13-21-22-14-10-6-2-4-8-12-16(19)20/h1-14H2,(H,17,18)(H,19,20)
• SMILES： C(O)(=O)CCCCCCCSSCCCCCCCC(O)=O

Computed Properties

• Exact Mass: 350.15900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 17
• Monoisotopic Mass: 350.15855178g/mol
• Heavy Atom Count: 22
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• LogP: 5.21820
• PSA: 125.20000